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Introduction
Growth differentiation factor 15 (GDF15), also known as macrophage inhibitory cytokine-1

(MIC-1), is a divergent member of the transforming growth factor-β (TGF-β) superfamily. Under

basal physiological conditions, GDF15 is expressed at low levels in most human organs.

However, its expression is significantly upregulated in response to a wide array of cellular

stress signals, including inflammation, tissue injury, and cancer. This dynamic expression

profile has positioned GDF15 as a key biomarker and a potential therapeutic target in a variety

of diseases. This guide provides a comprehensive overview of GDF15 expression and

localization in human tissues, details key experimental protocols for its detection, and

elucidates its primary signaling pathway.

GDF15 Expression and Localization in Human
Tissues
GDF15 exhibits a distinct expression pattern, with notably high levels in the placenta under

normal physiological conditions. In most other tissues, basal expression is low but can be

induced by various stimuli. The primary subcellular localization of GDF15 is cytoplasmic, and it

is also found in the extracellular matrix upon secretion.
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The Genotype-Tissue Expression (GTEx) project provides a valuable resource for quantifying

mRNA expression levels across a wide range of human tissues. The following table

summarizes the median GDF15 gene expression in Transcripts Per Million (TPM) across

various tissues, highlighting the significant variability in its basal transcript levels.

Tissue Median TPM

Placenta 1793.4

Prostate 49.8

Bladder 29.5

Colon - Transverse 25.1

Small Intestine - Terminal Ileum 22.9

Kidney - Cortex 19.7

Lung 13.8

Adrenal Gland 12.5

Stomach 11.9

Testis 10.7

Ovary 9.8

Heart - Atrial Appendage 8.5

Liver 7.9

Pancreas 7.6

Spleen 6.4

Brain - Cortex 3.2

Skeletal Muscle 2.9

Whole Blood 1.5

Data sourced from the GTEx Portal. TPM values are approximate and serve for comparative

purposes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protein Expression and Localization
Immunohistochemical studies from the Human Protein Atlas corroborate the mRNA expression

data, showing strong cytoplasmic staining for GDF15 in placental trophoblasts. Moderate to low

cytoplasmic positivity is observed in the prostate and urinary bladder. In many other tissues,

GDF15 protein is barely detectable under normal conditions. Upon cellular stress, GDF15 is

secreted and can be found in the extracellular matrix.

Tissue Protein Expression Level Subcellular Localization

Placenta High Cytoplasmic

Prostate Medium Cytoplasmic

Urinary Bladder Medium Cytoplasmic

Gastrointestinal Tract Low Cytoplasmic, Extracellular

Kidney Low Cytoplasmic

Pancreas Low Cytoplasmic

Expression levels are qualitative assessments based on immunohistochemistry data from the

Human Protein Atlas.

GDF15 Signaling Pathway
GDF15 exerts its biological effects primarily through a recently identified receptor, the GDNF

family receptor α-like (GFRAL). GFRAL is a transmembrane protein that, upon binding to

GDF15, forms a complex with the co-receptor, Rearranged during Transfection (RET). This

interaction triggers the activation of several downstream signaling cascades, most notably the

AKT and ERK pathways, which are crucial for cell survival and proliferation.
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Caption: GDF15 Signaling Pathway.

Experimental Protocols
Immunohistochemistry (IHC) for GDF15 Detection in
Formalin-Fixed, Paraffin-Embedded (FFPE) Tissues
This protocol provides a general guideline for the detection of GDF15 protein in FFPE human

tissue sections. Optimization may be required for specific tissues and antibodies.

1. Deparaffinization and Rehydration:

Immerse slides in two changes of xylene for 5 minutes each.

Hydrate through two changes of 100% ethanol for 3 minutes each.

Hydrate through two changes of 95% ethanol for 3 minutes each.

Rinse in two changes of deionized water for 5 minutes each.

2. Antigen Retrieval:

Immerse slides in a citrate-based antigen retrieval solution (pH 6.0).

Heat the solution to 95-100°C for 20-30 minutes in a water bath or steamer.

Allow slides to cool in the buffer for 20 minutes at room temperature.

3. Peroxidase Blocking:

Incubate sections with 3% hydrogen peroxide in methanol for 15 minutes to block

endogenous peroxidase activity.

Rinse with PBS three times for 5 minutes each.

4. Blocking:
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Incubate sections with a blocking serum (e.g., 5% normal goat serum in PBS) for 1 hour at

room temperature to prevent non-specific antibody binding.

5. Primary Antibody Incubation:

Incubate sections with a primary antibody against GDF15 (diluted in blocking buffer)

overnight at 4°C in a humidified chamber.

6. Secondary Antibody Incubation:

Rinse with PBS three times for 5 minutes each.

Incubate with a biotinylated secondary antibody (e.g., goat anti-rabbit IgG) for 1 hour at room

temperature.

7. Signal Amplification:

Rinse with PBS three times for 5 minutes each.

Incubate with an avidin-biotin-peroxidase complex (ABC) reagent for 30 minutes at room

temperature.

8. Visualization:

Rinse with PBS three times for 5 minutes each.

Incubate with a diaminobenzidine (DAB) substrate solution until the desired brown color

develops.

Wash with deionized water to stop the reaction.

9. Counterstaining and Mounting:

Counterstain with hematoxylin for 1-2 minutes.

Differentiate in 1% acid alcohol and blue in running tap water.

Dehydrate through graded alcohols and clear in xylene.
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Mount with a permanent mounting medium.
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Caption: Immunohistochemistry Workflow.
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In Situ Hybridization (ISH) for GDF15 mRNA Detection in
Frozen Tissues
This protocol outlines a general procedure for detecting GDF15 mRNA in frozen tissue sections

using digoxigenin (DIG)-labeled probes.

1. Tissue Preparation:

Cryosection fresh frozen tissue at 10-20 µm and mount on positively charged slides.

Allow sections to air dry for 30 minutes at room temperature.

Fix in 4% paraformaldehyde in PBS for 15 minutes at room temperature.

Rinse twice in PBS for 5 minutes each.

2. Acetylation:

Incubate in 0.1 M triethanolamine for 2 minutes.

Add acetic anhydride to a final concentration of 0.25% and incubate for 10 minutes with

gentle agitation.

Rinse twice in PBS for 5 minutes each.

3. Prehybridization:

Incubate sections in hybridization buffer without probe for 2-4 hours at 55-65°C in a

humidified chamber.

4. Hybridization:

Denature the DIG-labeled GDF15 probe by heating at 80-85°C for 5 minutes, then

immediately place on ice.

Add the denatured probe to the hybridization buffer and apply to the sections.

Incubate overnight at 55-65°C in a humidified chamber.
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5. Post-Hybridization Washes:

Wash in 5X SSC at the hybridization temperature for 10 minutes.

Wash in 0.2X SSC at the hybridization temperature for 1 hour.

Wash twice in 0.2X SSC at room temperature for 5 minutes each.

6. Immunodetection:

Rinse in a buffer containing Tris-HCl and NaCl (e.g., TBS).

Block with 10% normal sheep serum in TBS for 1 hour.

Incubate with an anti-DIG antibody conjugated to alkaline phosphatase (AP), diluted in

blocking buffer, overnight at 4°C.

7. Visualization:

Wash three times in TBS for 15 minutes each.

Equilibrate in an alkaline phosphatase buffer.

Incubate with a chromogenic substrate for AP (e.g., NBT/BCIP) in the dark until the desired

color intensity is reached.

Stop the reaction by washing with a buffer containing EDTA.

8. Counterstaining and Mounting:

Counterstain with Nuclear Fast Red if desired.

Dehydrate, clear, and mount with a permanent mounting medium.
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Caption: In Situ Hybridization Workflow.

Conclusion
GDF15 is a critical stress-responsive cytokine with a highly regulated expression pattern in

human tissues. Its primary signaling through the GFRAL-RET complex activates key

downstream pathways involved in cellular homeostasis. The provided data and protocols offer
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a foundational resource for researchers investigating the multifaceted roles of GDF15 in health

and disease, and for professionals exploring its potential as a therapeutic target. Further

research will continue to unravel the complex biology of this intriguing molecule.

To cite this document: BenchChem. [GDF15: Expression, Localization, and Signaling in
Human Tissues]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15142561#gfp150-tfa-expression-and-localization-in-
tissues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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